Cas no 18801-77-9 (2-Furanmethanol,5-methyl-, 2-benzoate)

2-Furanmethanol,5-methyl-, 2-benzoate structure
18801-77-9 structure
Product Name:2-Furanmethanol,5-methyl-, 2-benzoate
CAS No:18801-77-9
MF:C13H12O3
MW:216.232583999634
CID:123185
PubChem ID:565565
Update Time:2025-04-18

2-Furanmethanol,5-methyl-, 2-benzoate Chemical and Physical Properties

Names and Identifiers

    • 2-Furanmethanol,5-methyl-, 2-benzoate
    • (5-methylfuran-2-yl)methyl benzoate
    • (5-Methyl-2-furyl)methyl benzoate
    • 2-furanmethanol, 5-methyl-, benzoate
    • 5-Methyl-2-furylmethyl benzoate
    • 5-METHYL-2-FURYLMETHYLBENZOATE)
    • DTXSID90340543
    • 18801-77-9
    • AKOS024325900
    • CZGJADJWVDCSFQ-UHFFFAOYSA-N
    • Inchi: 1S/C13H12O3/c1-10-7-8-12(16-10)9-15-13(14)11-5-3-2-4-6-11/h2-8H,9H2,1H3
    • InChI Key: CZGJADJWVDCSFQ-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC=C1COC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 216.07866
  • Monoisotopic Mass: 216.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 39.4Ų

Experimental Properties

  • Density: 1.155
  • Boiling Point: 312.1°C at 760 mmHg
  • Flash Point: 142.6°C
  • Refractive Index: 1.55
  • PSA: 39.44
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